4-(Morpholin-4-yl)-6-(phenylamino)-1,3,5-triazin-2-ol

• IUPAC Name: 6-anilino-4-morpholin-4-yl-1H-1,3,5-triazin-2-one
• InChI: InChI=1S/C13H15N5O2/c19-13-16-11(14-10-4-2-1-3-5-10)15-12(17-13)18-6-8-20-9-7-18/h1-5H,6-9H2,(H2,14,15,16,17,19)
• InChI Key: MBCPDYAOIFEIMD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=O)NC(=N2)NC3=CC=CC=C3
• Molecular Formula: C13H15N5O2
• Molecular Weight: 273.29 g/mol

Description

4-(Morpholin-4-yl)-6-(phenylamino)-1,3,5-triazin-2-ol, also known as MPTP, is a heterocyclic compound that has been used in scientific research for its unique properties. MPTP is a derivative of s-triazine and contains a morpholine ring and a phenylamino group. It has been studied for its potential as a therapeutic agent and as a tool for understanding biological systems.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Under Microwave Irradiation : Dolzhenko et al. (2021) developed a fast synthesis method for diverse 4-aryl-6-cycloamino-1,3,5-triazin-2-amines, including morpholin-4-yl derivatives, using microwave irradiation in a one-pot process. This method showed potent antileukemic activity for certain derivatives (Dolzhenko et al., 2021).
• Crystal Structure Descriptions : Fridman et al. (2003) described the crystal structures of derivatives of 2,4-dimethoxy-1,3,5-triazine, focusing on the conformations of the morpholine and triazine moieties (Fridman, Kapon, & Kaftory, 2003).

Biological and Pharmacological Applications

• Antimicrobial Studies : Asundaria et al. (2010) prepared novel thiadiazolium-2-thiolate derivatives containing morpholino-1,3,5-triazine and evaluated their antibacterial and antifungal activities, finding moderate activity against tested organisms (Asundaria, Patel, Mehta, & Patel, 2010).

Advanced Material Applications

• Organic Light-Emitting Diodes (OLEDs) : Matsushima et al. (2010) demonstrated that triazine compounds, including morpholino derivatives, function as excellent electron-transport layers in OLEDs, improving driving voltages, power conversion efficiencies, and operational stability (Matsushima et al., 2010).

Inhibition of Human Enzymes

• Inhibitory Properties Against Cathepsins : Tber et al. (2018) synthesized a series of 2,4,6-trisubstituted 1,3,5-triazines, including morpholine derivatives, which were effective reversible inhibitors of human cysteine cathepsins, particularly cathepsin S (Tber, Wartenberg, & Jacques et al., 2018).

Potential Anti-Cancer Applications

• Cytotoxic Effect on Cancer Cells : Limareva et al. (2021) tested 2-(Morpholin-4-yl)-4,5-bis(2’’,2’’,2’’-trinitroethoxy)-1,3,5-triazine for cytotoxicity on human fibroblasts, peripheral blood mononuclear cells, and breast cancer cells, identifying effective concentrations for potential anti-cancer treatment (Limareva et al., 2021).